2-{2-[(4-Hydroxy-1,3-thiazol-2-yl)methyl]-4-phenyl-1,3-thiazol-5-yl}acetic acid

• IUPAC Name: 2-[2-[(4-hydroxy-1,3-thiazol-2-yl)methyl]-4-phenyl-1,3-thiazol-5-yl]acetic acid
• InChI: InChI=1S/C15H12N2O3S2/c18-11-8-21-12(16-11)7-13-17-15(9-4-2-1-3-5-9)10(22-13)6-14(19)20/h1-5,8,18H,6-7H2,(H,19,20)
• InChI Key: VTVQMBMRJVKSDI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(SC(=N2)CC3=NC(=CS3)O)CC(=O)O
• Molecular Formula: C15H12N2O3S2
• Molecular Weight: 332.4 g/mol

Description

The compound “2-{2-[(4-Hydroxy-1,3-thiazol-2-yl)methyl]-4-phenyl-1,3-thiazol-5-yl}acetic acid” is a complex organic molecule that contains multiple functional groups, including two thiazole rings, a phenyl ring, and an acetic acid moiety. Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of two thiazole rings, which are five-membered heterocyclic compounds containing both sulfur and nitrogen. The presence of the phenyl ring and the acetic acid moiety further adds to the complexity of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in its structure. The thiazole rings, being aromatic, can undergo electrophilic aromatic substitution reactions. The acetic acid moiety can participate in typical carboxylic acid reactions, such as esterification.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Thiazoles are generally characterized by significant pi-electron delocalization and some degree of aromaticity. The presence of the acetic acid moiety would likely make this compound polar and capable of forming hydrogen bonds.

Future Directions

Thiazole derivatives, including this compound, have potential for further exploration given their wide range of biological activities. Future research could focus on synthesizing various derivatives and evaluating their biological activities to discover new therapeutic agents.